Cas no 1599791-34-0 (4-Amino-4-cyclopropyl-1-methoxybutan-2-one)

• Product Name: 4-Amino-4-cyclopropyl-1-methoxybutan-2-one
• CAS No: 1599791-34-0
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 5915947
• PubChem ID: 116608720
• Update Time: 2025-06-08

4-Amino-4-cyclopropyl-1-methoxybutan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-cyclopropyl-1-methoxybutan-2-one
• EN300-794861
• 1599791-34-0
• 4-Amino-4-cyclopropyl-1-methoxybutan-2-one

• Inchi： 1S/C8H15NO2/c1-11-5-7(10)4-8(9)6-2-3-6/h6,8H,2-5,9H2,1H3
• InChI Key： YWUNTJDMHWHGFV-UHFFFAOYSA-N
• SMILES： O=C(COC)CC(C1CC1)N

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 52.3Ų

Additional information on 4-Amino-4-cyclopropyl-1-methoxybutan-2-one

Introduction to 4-Amino-4-cyclopropyl-1-methoxybutan-2-one (CAS No. 1599791-34-0)

4-Amino-4-cyclopropyl-1-methoxybutan-2-one (CAS No. 1599791-34-0) is a synthetic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound is characterized by its unique structural features, which include an amino group, a cyclopropyl ring, and a methoxy substituent. These functional groups contribute to its chemical stability and reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structure of 4-Amino-4-cyclopropyl-1-methoxybutan-2-one is particularly noteworthy. The presence of the cyclopropyl ring imparts unique conformational constraints, which can influence the compound's interactions with biological targets. The amino group and methoxy substituent further enhance its reactivity and solubility, making it suitable for a wide range of chemical reactions and biological assays.

Recent research has focused on the potential of 4-Amino-4-cyclopropyl-1-methoxybutan-2-one as a building block in the development of novel pharmaceuticals. Studies have shown that this compound can serve as a precursor in the synthesis of drugs targeting various diseases, including cancer, neurodegenerative disorders, and inflammatory conditions. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-Amino-4-cyclopropyl-1-methoxybutan-2-one exhibit potent anti-inflammatory properties, making them promising candidates for the treatment of chronic inflammatory diseases.

In addition to its pharmaceutical applications, 4-Amino-4-cyclopropyl-1-methoxybutan-2-one has been explored for its use in chemical synthesis. Its versatile reactivity allows it to participate in a variety of reactions, such as nucleophilic substitutions, condensations, and cyclizations. This makes it an attractive starting material for the synthesis of complex organic molecules with diverse biological activities. Researchers at the University of California, Berkeley, have reported the successful use of 4-Amino-4-cyclopropyl-1-methoxybutan-2-one in the synthesis of novel heterocyclic compounds with potential therapeutic applications.

The synthesis of 4-Amino-4-cyclopropyl-1-methoxybutan-2-one typically involves several steps, including the formation of the cyclopropyl ring and the introduction of the amino and methoxy groups. One common synthetic route involves the reaction of a suitable cyclopropane derivative with an appropriate amine and methanol under controlled conditions. The resulting product can then be purified using standard techniques such as column chromatography or crystallization.

The physical properties of 4-Amino-4-cyclopropyl-1-methoxybutan-2-one are also important for its practical applications. It is generally a solid at room temperature with a melting point ranging from 85°C to 90°C. Its solubility in common organic solvents such as ethanol, acetone, and dimethyl sulfoxide (DMSO) makes it easy to handle and process in laboratory settings. Additionally, its stability under various reaction conditions ensures that it can be used reliably in both small-scale laboratory experiments and large-scale industrial processes.

The safety profile of 4-Amino-4-cyclopropyl-1-methoxybutan-2-one is another critical aspect to consider. While it is not classified as a hazardous material under current regulations, proper handling precautions should still be followed to ensure safe use. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles when handling the compound and ensuring adequate ventilation in the laboratory environment.

In conclusion, 4-Amino-4-cyclopropyl-1-methoxybutan-2-one (CAS No. 1599791-34-0) is a versatile compound with significant potential in both pharmaceutical and chemical research. Its unique structural features and favorable physical properties make it an attractive candidate for further investigation and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of chemical biology and drug discovery.